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Introduction: Bridging the Gap Between a Core
Amino Acid and N-Terminal Modification

Histidine is a proteogenic, essential amino acid renowned for its unique imidazole side chain,
which confers a near-neutral pKa. This property allows it to act as a proton donor or acceptor
under physiological conditions, making it a crucial residue in the catalytic sites of many
enzymes and a key player in biological buffering systems.[1] N-Formylhistidine is a derivative
of this vital amino acid, characterized by the addition of a formyl group (-CHO) to its a-amino
group. While not as extensively studied as other N-formylated compounds like N-
formylmethionine, the conceptual framework of N-Formylhistidine offers intriguing possibilities
for research and development, spanning from peptide synthesis to the exploration of novel
biological activities.

This guide provides a comprehensive overview of N-Formylhistidine, detailing its chemical
properties, exploring its potential biochemical significance by drawing parallels with known
biological processes, and outlining robust methodologies for its synthesis, purification, and
analysis. It is intended for researchers, scientists, and professionals in drug development who
are interested in the nuanced applications of modified amino acids.

Core Chemical Properties
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The fundamental characteristics of N-Formylhistidine are derived from the structure of L-
histidine with the addition of a formyl group. The molecular formula of L-histidine is CeHoaN3Ox2.
[2] The process of N-formylation involves the replacement of one hydrogen atom on the alpha-
amino group with a formyl group, resulting in a net addition of CO to the molecule.

Property Value Source
Molecular Formula C7H9N30s3 Calculated
Molecular Weight 183.17 g/mol Calculated
Parent Amino Acid L-Histidine [2]

Biochemical Context and Potential Significance

While direct evidence for the natural occurrence and biological role of N-Formylhistidine is
scarce, its potential significance can be inferred from the well-established roles of both histidine
and N-formylation in biological systems.

The Multifaceted Role of the Histidine Precursor

L-histidine is a precursor to several biologically active molecules, including:

e Histamine: Formed via decarboxylation, histamine is a key mediator of immune responses,
allergic reactions, and gastric acid secretion.[1]

» Carnosine: A dipeptide with antioxidant and buffering properties, particularly abundant in
muscle and brain tissue.[1]

Histidine's imidazole side chain is also critical for its function in proteins, where it participates in
enzymatic catalysis and the coordination of metal ions like zinc, copper, and iron.[3]

N-Formylation: More Than Just a Protecting Group

N-formylation is a crucial modification in certain biological contexts. The most prominent
example is N-formylmethionine (fMet), which serves as the initiating amino acid in protein
synthesis in bacteria, mitochondria, and chloroplasts.[4][5] This process is so distinct to
bacteria that formylated peptides released from pathogens are recognized by the mammalian
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innate immune system as pathogen-associated molecular patterns (PAMPS), triggering an
inflammatory response.[6]

Recent studies have also uncovered that N-terminal formylation can occur in the eukaryotic
cytosol under stress conditions and may act as a degradation signal, targeting proteins for
destruction via the proteasome.[7][8]

Given this context, N-Formylhistidine could hypothetically:

e Act as a novel signaling molecule, potentially interacting with formyl peptide receptors.
e Serve as a specialized building block in non-ribosomal peptide synthesis.

e Function as a metabolic intermediate in yet-to-be-discovered pathways.

The following diagram illustrates the central position of histidine in various metabolic pathways,
providing a framework for where a derivative like N-Formylhistidine might arise or function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

